Cas no 1534781-18-4 (1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one)

• Product Name: 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one
• CAS No: 1534781-18-4
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 5745040
• PubChem ID: 79538918
• Update Time: 2025-06-09

1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS018094747
• 1-(4-CHLOROPHENYL)-2-(PYRROLIDIN-2-YL)ETHAN-1-ONE
• EN300-1125992
• 1534781-18-4
• Ethanone, 1-(4-chlorophenyl)-2-(2-pyrrolidinyl)-
• 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one

• Inchi： 1S/C12H14ClNO/c13-10-5-3-9(4-6-10)12(15)8-11-2-1-7-14-11/h3-6,11,14H,1-2,7-8H2
• InChI Key： MNUMODZIGKLPQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1CCCN1)=O

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 355.3±12.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Additional information on 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one

Introduction to 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1534781-18-4)

1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one, identified by the CAS number CAS No. 1534781-18-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of both chlorophenyl and pyrrolidine moieties in its structure suggests a unique combination of electronic and steric effects that may contribute to its biological activity.

The compound's chemical structure consists of an ethanone backbone, with a 4-chlorophenyl group attached at the first carbon and a pyrrolidin-2-yl group at the second carbon. This arrangement creates a rigid framework that can be exploited for selective interactions with biological targets. The chlorophenyl group introduces a electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule, while the pyrrolidine ring provides a hydrogen bond donor capability, enhancing its potential as a pharmacophore.

In recent years, there has been a growing interest in developing small molecules that can interact with biological targets in novel ways. The structural features of 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one make it a promising candidate for such investigations. For instance, its ability to engage in multiple types of non-covalent interactions, including hydrogen bonding, π-stacking, and electrostatic interactions, makes it suitable for designing molecules with high specificity and affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chlorophenyl group can be introduced via chlorination or substitution reactions, while the pyrrolidine ring can be incorporated through cyclization or nucleophilic addition reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The biological activity of 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one has been explored in several preclinical studies. These studies have revealed potential applications in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The compound's ability to modulate neurotransmitter receptors and enzyme activities has been particularly noteworthy. For example, preliminary data suggest that it may interact with serotonin receptors, which could have implications for the treatment of depression and anxiety.

In addition to its pharmacological potential, 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one has also been investigated for its role in chemical biology research. Its unique structural features make it a valuable tool for studying protein-ligand interactions and for developing probes that can visualize biological processes at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate the binding modes of this compound with various biological targets.

The development of novel drug candidates often involves the optimization of lead compounds through structure-activity relationship (SAR) studies. In the case of 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one, modifications to its core structure have been explored to enhance its potency, selectivity, and pharmacokinetic properties. By systematically altering functional groups or introducing new moieties, researchers can fine-tune the biological activity of the compound to meet specific therapeutic requirements.

The future prospects for 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)-ethan-1-one. are promising, with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients in need. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.